Cas no 1955522-88-9 (2-amino-2-(4-ethoxyphenyl)ethan-1-ol hydrochloride)

• Product Name: 2-amino-2-(4-ethoxyphenyl)ethan-1-ol hydrochloride
• CAS No: 1955522-88-9
• MF: C₁₀H₁₆ClNO₂
• MW: 217.692542076111
• MDL: MFCD30180757
• CID: 4633065
• PubChem ID: 122360343
• Update Time: 2025-10-29

2-amino-2-(4-ethoxyphenyl)ethan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-2-(4-ETHOXYPHENYL)ETHAN-1-OL HCl
• (R)-AMINO(4-ETHOXYPHENYL)METHANOL HCL
• 2-amino-2-(4-ethoxyphenyl)ethan-1-ol hydrochloride
• 2-Amino-2-(4-ethoxyphenyl)ethanol;hydrochloride
• Y11485
• AS-68350
• 1955522-88-9
• EN300-297241
• AKOS037646360
• 2-amino-2-(4-ethoxyphenyl)ethanol hydrochloride
• 2-AMINO-2-(4-ETHOXYPHENYL)ETHAN-1-OLHCl

• MDL： MFCD30180757
• Inchi： 1S/C10H15NO2.ClH/c1-2-13-9-5-3-8(4-6-9)10(11)7-12;/h3-6,10,12H,2,7,11H2,1H3;1H
• InChI Key： MLULTGDNDSBSPV-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C1C=CC(=CC=1)C(CO)N

Computed Properties

• Exact Mass: 217.0869564g/mol
• Monoisotopic Mass: 217.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 133
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.5

Additional information on 2-amino-2-(4-ethoxyphenyl)ethan-1-ol hydrochloride

Comprehensive Overview of 2-amino-2-(4-ethoxyphenyl)ethan-1-ol hydrochloride (CAS No. 1955522-88-9)

2-amino-2-(4-ethoxyphenyl)ethan-1-ol hydrochloride (CAS No. 1955522-88-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its amino alcohol structure and ethoxy phenyl moiety, is widely studied for its potential applications in drug development and medicinal chemistry. Researchers are particularly interested in its role as a chiral building block for synthesizing bioactive molecules, owing to its unique stereochemical properties.

The compound’s molecular structure features a hydrochloride salt form, which enhances its solubility and stability, making it suitable for various experimental and industrial applications. Its CAS No. 1955522-88-9 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature. Recent trends indicate a surge in searches for "2-amino-2-(4-ethoxyphenyl)ethan-1-ol hydrochloride synthesis" and "CAS 1955522-88-9 applications," reflecting growing interest in its synthetic pathways and utility.

In the context of current research hotspots, 2-amino-2-(4-ethoxyphenyl)ethan-1-ol hydrochloride is often explored for its potential in central nervous system (CNS) drug development. Its structural similarity to neurotransmitters and receptor ligands makes it a candidate for modulating neurological pathways. Additionally, the ethoxy group in its structure is a subject of investigation for optimizing drug bioavailability and metabolic stability, aligning with the pharmaceutical industry’s focus on ADME (Absorption, Distribution, Metabolism, Excretion) properties.

From a synthetic chemistry perspective, this compound is frequently discussed in forums and publications addressing asymmetric synthesis and green chemistry. Researchers are keen on developing eco-friendly protocols for its production, reducing reliance on hazardous reagents. Queries like "sustainable synthesis of 2-amino-2-(4-ethoxyphenyl)ethan-1-ol" highlight the demand for environmentally conscious methodologies.

The compound’s relevance extends to peptide chemistry and proteomics, where it serves as a precursor for modified amino acids. Its incorporation into peptide chains can influence conformational stability and biological activity, making it valuable for designing novel therapeutics. Searches for "1955522-88-9 peptide coupling" underscore its role in this niche.

Quality control and analytical characterization of 2-amino-2-(4-ethoxyphenyl)ethan-1-ol hydrochloride are critical for ensuring reproducibility in research. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify purity and structure. The compound’s CAS No. 1955522-88-9 is often cross-referenced in analytical reports to maintain compliance with regulatory standards.

In summary, 2-amino-2-(4-ethoxyphenyl)ethan-1-ol hydrochloride (CAS No. 1955522-88-9) is a versatile compound with broad applicability in drug discovery and biochemical research. Its unique structural features and alignment with contemporary scientific trends ensure its continued prominence in the field. As research evolves, this compound is poised to play a pivotal role in advancing precision medicine and sustainable chemistry initiatives.